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Abstract
Isorabaichromone, a natural chromone derivative, has garnered interest for its significant

antioxidant properties. This technical guide provides a comprehensive overview of its chemical

structure, physicochemical properties, and known biological activities. Detailed experimental

protocols for antioxidant activity assessment are included, alongside visualizations of key

concepts to facilitate understanding and further research into its therapeutic potential.

Chemical Structure and Identification
Isorabaichromone is a complex chromone glycoside. Its core structure consists of a

chromone ring system substituted with a methoxy and a methyl group, and a 2-hydroxypropyl

side chain. This aglycone is attached to a glucose molecule, which is further esterified with

(E)-3-(3,4-dihydroxyphenyl)prop-2-enoic acid (caffeic acid).

Table 1: Chemical Identifiers of Isorabaichromone[1]
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Identifier Value

IUPAC Name

[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-

(hydroxymethyl)-2-[2-[(2S)-2-hydroxypropyl]-7-

methoxy-5-methyl-4-oxochromen-8-yl]oxan-3-yl]

(E)-3-(3,4-dihydroxyphenyl)prop-2-enoate

Molecular Formula C29H32O12

Molecular Weight 572.56 g/mol

CAS Number 194669-79-9

2D Structure
A 2D chemical structure diagram would be

placed here in a full whitepaper.

3D Conformer
A 3D conformer visualization would be placed

here in a full whitepaper.

Physicochemical Properties
Detailed experimental data on the physical properties of isorabaichromone, such as melting

point and solubility, are not extensively reported in the current literature. However,

computational predictions provide some insight into its characteristics.

Table 2: Computed Physicochemical Properties of Isorabaichromone[1]

Property Value

XLogP3 1.4

Hydrogen Bond Donor Count 7

Hydrogen Bond Acceptor Count 12

Rotatable Bond Count 10

Topological Polar Surface Area 192 Å²

Note: These values are computationally predicted and may differ from experimental results.
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Spectral Data for Structural Elucidation
The structural confirmation of isorabaichromone relies on a combination of spectroscopic

techniques. While a comprehensive public deposition of all spectra is not readily available, a

13C NMR spectrum is noted in the PubChem database, accessible via SpectraBase. For

researchers isolating or synthesizing this compound, the following analyses would be critical for

structural verification:

¹H NMR (Proton Nuclear Magnetic Resonance): To determine the number and connectivity of

hydrogen atoms.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): To identify the carbon skeleton of the

molecule.

Mass Spectrometry (MS): To confirm the molecular weight and aid in elemental composition

analysis.

Infrared (IR) Spectroscopy: To identify functional groups present in the molecule.

Ultraviolet-Visible (UV-Vis) Spectroscopy: To analyze the electronic transitions within the

chromophore systems.

Biological Activity: Potent Antioxidant
The most well-documented biological activity of isorabaichromone is its potent antioxidant

capacity. It has been shown to be an effective scavenger of both 2,2-diphenyl-1-picrylhydrazyl

(DPPH) radicals and superoxide anions.[2] This activity is likely attributable to the phenolic

hydroxyl groups present in its structure, particularly on the caffeoyl moiety.

Signaling Pathways
Currently, there is a lack of specific research detailing the direct modulation of signaling

pathways by isorabaichromone. However, its antioxidant properties suggest potential

interactions with pathways sensitive to redox state, such as the NF-κB and MAPK signaling

cascades, which are known to be influenced by reactive oxygen species (ROS). Further

research is required to elucidate these potential mechanisms.
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Oxidative StressIntervention

Potential Downstream Signaling

ROS

NF-κB PathwayActivates

MAPK Pathway
Activates

Isorabaichromone
Scavenges

Inflammatory Response

Prepare 0.1 mM DPPH Solution

Add DPPH Solution to Wells

Prepare Isorabaichromone Stock & Serial Dilutions

Add Isorabaichromone Dilutions to 96-well Plate

Incubate in Dark (30 min)

Measure Absorbance at 517 nm

Calculate % Scavenging Activity

Determine IC50 Value
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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